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Compound of Interest

Compound Name: 6-Dodecyne

Cat. No.: B1360278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety precautions and detailed handling

guidelines for 6-dodecyne. The information herein is intended to support researchers,

scientists, and professionals in drug development in the safe and effective use of this

compound in a laboratory setting.

Chemical and Physical Properties
6-Dodecyne is a colorless to light yellow liquid.[1] A summary of its key physical and chemical

properties is provided in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₁₂H₂₂ [2]

Molecular Weight 166.31 g/mol [2]

Appearance
Colorless to light yellow clear

liquid
[1][2]

Boiling Point 99-100 °C at 4 mmHg [3]

Density 0.787 g/cm³ [3]

Refractive Index 1.439 [4]

Solubility
Insoluble in water, soluble in

organic solvents.
[5]

Hazard Identification and Safety Precautions
6-Dodecyne is classified as a combustible liquid and may be fatal if swallowed and enters

airways due to aspiration hazard.[2][6] It may also cause skin and eye irritation.[6]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2 (50% of notifications) H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2 (50% of notifications)

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3 (50% of notifications)
H335: May cause respiratory

irritation

Source: Aggregated GHS information from ECHA C&L Inventory.[6]
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Safety Precautions
Given the hazardous nature of 6-dodecyne, the following safety precautions are mandatory:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of vapors.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[5]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and closed-toe shoes.

Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors. Keep away

from heat, sparks, open flames, and hot surfaces. No smoking.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Store

locked up.

Flammability and Toxicity Data
Quantitative data on the flammability and toxicity of 6-dodecyne is limited. The following tables

summarize the available information. Where specific data for 6-dodecyne is unavailable, data

for the structurally similar compound n-dodecane is provided for reference with a clear

disclaimer.

Flammability Data
Parameter Value Notes

Flash Point ≥ 93.3 °C (200 °F) For 6-Dodecyne[7]

Autoignition Temperature No data available For 6-Dodecyne

Upper/Lower Explosive Limits No data available For 6-Dodecyne

Reference Data for n-Dodecane (CAS: 112-40-3):
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Parameter Value

Flash Point 74 °C (165 °F)

Autoignition Temperature 200 °C (392 °F)

Lower Explosive Limit 0.6%

Disclaimer: The flammability data for n-dodecane is provided for informational purposes only

and may not be representative of 6-dodecyne.

Toxicological Data
Test Route Species Value

LD50 Oral Not available No data available

LD50 Dermal Not available No data available

LC50 Inhalation Not available No data available

Experimental Protocols
The following protocols provide detailed methodologies for the safe handling and use of 6-
dodecyne in a research setting.

General Handling and Dispensing
Due to the potential for air and moisture sensitivity of alkynes, it is recommended to handle 6-
dodecyne under an inert atmosphere (e.g., nitrogen or argon).

Materials:

6-Dodecyne

Schlenk flask or other suitable reaction vessel with a septum

Inert gas source (nitrogen or argon) with a manifold

Dry, clean syringes and needles
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Cannula (double-tipped needle) for larger volume transfers

Procedure:

Inerting the Reaction Vessel:

Assemble the dry glassware and connect it to the Schlenk line.

Evacuate the flask under vacuum and backfill with inert gas.

Repeat this cycle three times to ensure an inert atmosphere.

Syringe Transfer (for small volumes):

Purge a dry syringe with inert gas.

Pierce the septum of the 6-dodecyne container with the needle and draw the desired

volume.

Inject the 6-dodecyne into the reaction vessel through the septum.

Cannula Transfer (for larger volumes):

Ensure both the source and receiving flasks are under a positive pressure of inert gas.

Insert one end of the cannula into the source flask, ensuring the tip is below the liquid

level.

Insert the other end of the cannula into the receiving flask.

Carefully increase the inert gas pressure in the source flask or slightly reduce the pressure

in the receiving flask to initiate the transfer.

Typical Experimental Workflow: A Generic Reaction
This protocol outlines a general workflow for a reaction involving 6-dodecyne. Specific reaction

conditions (temperature, solvent, stoichiometry) will vary depending on the desired

transformation.
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Procedure:

Reaction Setup:

Set up the reaction vessel under an inert atmosphere as described in section 4.1.

Add the solvent and any other reagents to the reaction flask using appropriate transfer

techniques.

Addition of 6-Dodecyne:

Add 6-dodecyne to the reaction mixture via syringe or cannula transfer.

Reaction Monitoring:

Monitor the progress of the reaction using appropriate analytical techniques (e.g., TLC,

GC, NMR).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction appropriately (e.g., by adding water or a saturated aqueous solution).

Extract the product with a suitable organic solvent.

Wash the organic layer with brine, dry over an anhydrous salt (e.g., MgSO₄), and filter.

Purification:

Remove the solvent under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography or

distillation.

Emergency Procedures
First Aid Measures
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Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[7]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.[7]

Eye Contact: Rinse with pure water for at least 15 minutes. Seek immediate medical

attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

Specific Hazards: Combustible liquid. Vapors are heavier than air and may spread along

floors.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) for firefighting if

necessary.[7]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Avoid contact with the substance. Keep

away from heat and sources of ignition.

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.

Disposal Considerations
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[7] Chemical waste generators must

determine whether a discarded chemical is classified as hazardous waste.
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Visualizations
The following diagrams illustrate key safety and experimental workflows.

Figure 1: Safety Precautions Workflow for 6-Dodecyne
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Figure 1: Safety Precautions Workflow for 6-Dodecyne
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Figure 2: General Experimental Workflow for a Reaction with 6-Dodecyne
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Figure 2: General Experimental Workflow with 6-Dodecyne
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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